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Compound of Interest

Compound Name: 4-Aminobenzaldehyde

Cat. No.: B3028705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Aminobenzaldehyde, a versatile intermediate in organic synthesis. The document outlines
standard experimental protocols for the determination of these key physical properties and
includes a visualization of a fundamental reaction pathway involving this compound.

Physicochemical Data of 4-Aminobenzaldehyde

4-Aminobenzaldehyde is a yellow crystalline powder soluble in alcohol and benzene, but
insoluble in water.[1][2] It is a valuable synthetic reagent and monomer used in the production
of monoazo dyes and photocurable ion exchange resins.[1][3] The melting and boiling points of
4-Aminobenzaldehyde are critical parameters for its application in various synthetic
processes. A summary of reported values is presented below.

Table 1: Reported Melting and Boiling Points of 4-Aminobenzaldehyde
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Physical Property Reported Value (°C) Source(s)
Melting Point 71.00 [4]

71-72

77-79

Boiling Point 278.10

138-139

Note: Discrepancies in reported values may arise from variations in experimental conditions

and sample purity.

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. Standard laboratory procedures for these measurements

are detailed below.

Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, this transition occurs over a narrow temperature range. Impurities typically
depress and broaden the melting range.

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry 4-Aminobenzaldehyde is
packed into a capillary tube to a height of approximately 3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Fisher-Johns apparatus, or attached to a thermometer immersed in a heating bath
(e.g., a Thiele tube filled with mineral oil).
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Heating: The sample is heated at a steady and slow rate, typically no more than 2°C per
minute, to ensure thermal equilibrium between the sample and the thermometer.

Observation and Recording: The temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire solid has turned into a clear liquid
(completion of melting) are recorded. This range represents the melting point of the sample.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Methodology:

Sample Preparation: A small volume (approximately 0.5 mL) of the liquid sample is placed in
a small test tube with a boiling chip or a small magnetic stir bar to ensure smooth boiling.

Apparatus Setup: The test tube is placed in a heating block or an oil bath. A thermometer is
positioned with its bulb about 1 cm above the surface of the liquid to measure the
temperature of the vapor.

Heating: The sample is heated gently until it boils and a ring of condensing vapor (refluxing)
is observed on the inner wall of the test tube. The thermometer bulb should be level with this
ring for an accurate measurement.

Observation and Recording: Once the liquid is gently refluxing, the temperature reading on
the thermometer will stabilize. This stable temperature is recorded as the boiling point of the
liquid. It is important to record the atmospheric pressure at the time of the measurement as
the boiling point is pressure-dependent.

Logical Workflow: Synthesis of Schiff Bases from 4-
Aminobenzaldehyde

4-Aminobenzaldehyde is a common starting material for the synthesis of imines, also known

as Schiff bases. This reaction involves the condensation of a primary amine with an aldehyde.

The resulting Schiff bases are important intermediates in many organic reactions and are also

investigated for their biological activities.
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Caption: General reaction pathway for the formation of a Schiff base from 4-
Aminobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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